Cas no 691-64-5 (Di-tert-butyl Oxalate)

• Product Name: Di-tert-butyl Oxalate
• CAS No: 691-64-5
• MF: C₁₀H₁₈O₄
• MW: 202.247523784637
• MDL: MFCD00008806
• CID: 528456
• PubChem ID: 69651
• Update Time: 2025-05-21

Di-tert-butyl Oxalate Chemical and Physical Properties

Names and Identifiers

• Ethanedioicacid, 1,2-bis(1,1-dimethylethyl) ester
• di-Tert-Butyl Oxalate
• di-tert-butyldicarbonate
• oxalic acid di-tert-butyl ester
• t-butyl oxalate
• Di-tert-butyl Oxalate

• MDL： MFCD00008806
• Inchi： 1S/C10H18O4/c1-9(2,3)13-7(11)8(12)14-10(4,5)6/h1-6H3
• InChI Key： CIYGMWIAXRMHQS-UHFFFAOYSA-N
• SMILES： O(C(C(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 202.12100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4

Experimental Properties

• Color/Form: Not determined
• Melting Point: 69-72 °C (lit.)
• PSA: 52.60000
• LogP: 1.66980
• Solubility: Not determined

Di-tert-butyl Oxalate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/38
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Di-tert-butyl Oxalate

Comprehensive Guide to Di-tert-butyl Oxalate (CAS No. 691-64-5): Properties, Applications, and Industry Insights

Di-tert-butyl Oxalate (CAS No. 691-64-5), also known as DTBO, is a specialized organic compound widely utilized in advanced chemical synthesis and industrial applications. This ester derivative of oxalic acid is recognized for its unique molecular structure, featuring two tert-butyl groups, which enhance its stability and reactivity under controlled conditions. With the growing demand for high-performance intermediates in pharmaceuticals, agrochemicals, and material science, Di-tert-butyl Oxalate has garnered significant attention from researchers and manufacturers alike.

One of the most frequently searched questions about Di-tert-butyl Oxalate is its role in peptide coupling reactions. As a carboxyl-activating agent, it facilitates efficient amide bond formation, a critical step in peptide synthesis. This property aligns with the rising interest in bioconjugation and drug development, particularly for targeted therapies. Additionally, its compatibility with green chemistry principles makes it a candidate for sustainable synthesis routes, addressing the industry's push toward eco-friendly processes.

The thermal and chemical stability of Di-tert-butyl Oxalate (CAS No. 691-64-5) makes it suitable for high-temperature applications, such as polymer modification and cross-linking agents. Recent studies highlight its potential in advanced material engineering, including the development of heat-resistant coatings and adhesives. These applications resonate with current trends in electric vehicle (EV) battery materials and aerospace composites, where durability and performance are paramount.

From a commercial perspective, DTBO is often compared to similar esters like diethyl oxalate or dimethyl oxalate. However, its steric hindrance due to the tert-butyl groups offers distinct advantages in selective reactions, reducing side products. This specificity is crucial for industries prioritizing high-purity intermediates, such as electronic chemicals or photoresist formulations. Manufacturers and suppliers frequently optimize storage conditions (e.g., moisture-sensitive packaging) to maintain its efficacy, a detail highly relevant to procurement specialists.

Emerging research explores the use of Di-tert-butyl Oxalate in catalysis and ligand design, particularly for asymmetric synthesis. Its ability to act as a chelating agent has sparked interest in transition-metal catalysis, a field driving innovations in pharmaceutical manufacturing. Furthermore, its low toxicity profile (when handled properly) aligns with global regulatory trends emphasizing worker safety and environmental compliance.

In summary, Di-tert-butyl Oxalate (CAS No. 691-64-5) stands at the intersection of versatility and precision, catering to evolving demands in fine chemicals and functional materials. Its applications span from biotech to renewable energy, making it a compound of enduring relevance. For researchers and industry professionals, understanding its properties and potential is key to unlocking innovative solutions in modern chemistry.